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Compound of Interest

N-(2-Hydroxyethyl)-N-
Compound Name:
methylformamide

CAS No.: 1590-50-7

Cat. No.: B075533

Get Quote

Executive Safety Directive

N-(2-Hydroxyethyl)-N-methylformamide (often abbreviated as HMF or chemically related to
N-Methylformamide derivatives) presents a specific dual-hazard profile: it is a potent solvent
capable of penetrating the skin, and it carries the structural alerts of a reproductive toxin
(teratogen).[1]

CRITICAL PROHIBITION:
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NEVER dispose of this chemical via laboratory sink drains. Although it is miscible with water,
standard municipal wastewater treatment plants are not designed to degrade formamide

derivatives effectively. Discharge poses a significant risk to aquatic life and downstream water

quality.[1]

Chemical Profile & Waste Characterization[2][3]

Effective disposal requires understanding the physical properties that dictate waste stream
selection.[1]

Property Data Disposal Implication

ngcontent-ng-c3009699313=""

Chemical Structure _nghost-ng-c3156237429="" Contains amide and hydroxyl

class="inline ng-star-inserted”>  9roups; polar.

4748-78-1 (varies by Use name for waste labeling if
CAS Number ) ) )
isomer/salt) CAS is ambiguous.
) o ) Requires liquid waste
Physical State Liquid (Viscous) )
containers (HDPE/Glass).[1]
] ] Not D001 Ignitable (unless
Flash Point >100°C (Estimated) ) )
mixed with solvents).[1]
. o High Risk of accidental drain
Water Solubility Miscible )
disposal.[1]
o Can be stored with general
Reactivity Stable ]
organic waste.[1]
. o ) Do not mix with Nitric Acid or
Incompatibilities Strong Oxidizers, Acids

Peroxides in waste.[1][2]
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Waste Stream Decision Matrix

The following logic flow dictates the correct segregation of this chemical. Unlike halogenated
solvents (like DCM), this compound is non-halogenated but requires thermal destruction due to
its toxicity profile.[1]

Waste Generation:
N-(2-Hydroxyethyl)-N-methylformamide

Is it mixed with other solvents?

Yes

Does the mixture contain
Halogens (Cl, Br, F)?
(e.g., DCM, Chloroform)

No No (Pure)
Yes Is water content > 50%7?
es No

STREAM A: STREAM C: STREAM B:

Halogenated Organic Waste Aqueous Waste (Toxic) Non-Halogenated Organic Waste
(High BTU Incineration) (Special Treatment) (Standard Incineration)

Click to download full resolution via product page

Figure 1:Waste Stream Decision Tree. Note that "Pure” N-(2-Hydroxyethyl)-N-
methylformamide defaults to Non-Halogenated Organic Waste.[1]
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Step-by-Step Disposal Protocol
Phase 1: Preparation & Segregation

e PPE Selection: Wear Butyl Rubber or Nitrile gloves (minimum 0.11mm thickness).[1]
Formamides can facilitate the transport of other toxic solutes through the skin.[1]

» Segregation: Ensure the waste container does not contain strong oxidizing agents (e.g.,
Nitric acid, Perchloric acid).[1][2] The amide functionality can react violently with strong
oxidizers.[1]

Phase 2: Containerization

o Vessel Choice: Use High-Density Polyethylene (HDPE) or Amber Glass containers.[1]
o Why: HDPE is resistant to amide solvents and prevents breakage.[1]

» Headspace: Leave at least 10% headspace in the container to allow for vapor expansion,
even though the volatility is low.[1]

Phase 3: Labeling (RCRA/EHS Compliance)

Label the tag immediately upon the first addition of waste.[1] The label must contain:

o Chemical Name: "N-(2-Hydroxyethyl)-N-methylformamide" (Do not use abbreviations like
HMF).[3][1][4]

» Hazard Checkboxes: [x] Toxic, [X] Irritant.[1][2]

o Composition: If a mixture, list percentages (e.g., "90% Water, 10% N-(2-Hydroxyethyl)-N-
methylformamide").

Phase 4: Final Disposal

e Method: The only acceptable disposal method is High-Temperature Incineration.

o Logistics: Cap the container tightly. Move to your facility's Central Accumulation Area (CAA).
[1] Request pickup by a licensed hazardous waste contractor (e.g., Veolia, Clean Harbors).

[1]
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Spill Management Workflow

In the event of a spill, speed is critical to prevent surface absorption and vapor generation.[1]

4. ABSORB
Use Vermiculite or
Sand (Inert)

5. DECON
Wash surface with
soap & water

6. DISPOSE
Solid waste into
sealed bag/pail

1. ALERT 2. PPE UP 3. CONTAIN
Notify personnel Goggles, Lab Coat, Circle spill with
Evacuate immediate area Butyl/Nitrile Gloves absorbent socks

Click to download full resolution via product page

Figure 2:Emergency Spill Response Protocol. Do not use combustible materials (sawdust) for
absorption.[1]

Spill Cleanup Notes:

» Absorbent: Use inert clay, vermiculite, or sand.[1] Avoid paper towels for large spills, as this
increases the surface area for evaporation and creates a flammable solid waste.[1]

» Decontamination: After removing the absorbent, scrub the area with soapy water.[1] Collect
the rinse water into the hazardous waste container (Stream C in Figure 1), do not flush the
rinse water.[1]

Regulatory & Compliance Context

Understanding the "Why" ensures long-term adherence to safety culture.

RCRA Classification (USA)

While N-(2-Hydroxyethyl)-N-methylformamide is not explicitly listed on the EPA's P-List
(Acutely Hazardous) or U-List (Toxic Waste), it is regulated under the "Characteristic" or
"General Duty" clauses depending on mixtures.[1]

« Ignitability (DO01): Unlikely if pure (Flash point > 60°C), but likely if mixed with
Acetone/Methanol.[1]

 Toxicity: Due to structural similarity to N,N-Dimethylformamide (DMF) and N-
Methylformamide (NMF), it should be treated as a potential reproductive toxin (Repr.[1] 1B).
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Global Harmonized System (GHS)[2]

o H360: May damage fertility or the unborn child.[1][5][6]
e H315: Causes skin irritation.[3][1][7]
e H319: Causes serious eye irritation.[3][1][7][8]

Scientific Rationale for Incineration: Biological wastewater treatment relies on bacteria to break
down organics.[1] Formamide derivatives can inhibit specific bacterial enzymes or pass through
untreated, leading to bioaccumulation in aquatic environments.[1] Thermal oxidation
(incineration) breaks the C-N bond effectively, converting the compound into harmless
ngcontent-ng-c3009699313=""_nghost-ng-c3156237429="" class="inline ng-star-inserted">

, and

(with scrubbers for
).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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hydroxyethyl-n-methylformamide-1-2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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